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Compound of Interest |

Compound Name: 3-Chloro-4-fluorocinnamic acid

CAS No.: 155814-22-5; 58537-11-4

Cat. No.: B2496286
Abstract

This technical guide provides an advanced safety and operational framework for 3-Chloro-4-
fluorocinnamic acid (CAS: 155814-22-5). Unlike generic Safety Data Sheets (SDS), this
document contextualizes the compound's physical and toxicological properties within the
workflow of pharmaceutical intermediate handling. It addresses the specific risks associated
with halogenated cinnamic acid derivatives—specifically metabolic stability implications and
acidity-driven tissue damage—and establishes a self-validating protocol for synthesis and
disposal.

Part 1: Chemical Identity & Purity Verification
The Foundation of Reproducibility

Before any experimental workflow begins, the identity of the starting material must be absolute.
Halogenated cinnamic acids often exhibit similar retention times in LC-MS; therefore,
orthogonal verification is required.

Chemical Profile Table
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Parameter

Specification

Chemical Name

3-Chloro-4-fluorocinnamic acid

CAS Number 155814-22-5
Molecular Formula CoHsCIFO2
Molecular Weight 200.59 g/mol

Physical State

Solid (Crystalline Powder)

Color White to Off-white
N Soluble in DMSO, Methanol, Ethanol; Sparingly
Solubility ]
soluble in water
~4.0 - 4.5 (Predicted; typically lower than non-
Acidity (pKa) halogenated analogs due to electron-
withdrawing halogens)
Not explicitly standardized in literature; expect
) ) range 160°C - 190°C (analogous to 3,4-difluoro
Melting Point

derivatives).[1][2] Experimental verification

required.

Identity Verification Workflow (DOT Visualization)

Figure 1: Orthogonal Analytical Workflow for Purity Confirmation
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Caption: Workflow ensures exclusion of cis-isomers and regioisomers (e.g., 4-chloro-3-fluoro)

prior to usage.
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Part 2: Hazard Profiling & Risk Assessment

Beyond the GHS Codes

While standard SDSs classify this compound as an Irritant, the presence of the fluorine and

chlorine atoms on the aromatic ring increases its lipophilicity compared to unsubstituted

cinnamic acid. This enhances skin permeability, potentially accelerating systemic absorption.

-1S Classificat LWorld Imblicati

GHS Code

Classification

Operational Implication

H302

Harmful if swallowed

High Risk: Do not treat as a
benign organic acid.
Halogenated aromatics can

exhibit nephrotoxicity.

H315

Causes skin irritation

Mechanism: Acidic hydrolysis
of skin proteins. Delayed burns
are possible if powder is
trapped under rings or

watchbands.

H319

Causes serious eye irritation

Critical: Micro-crystalline dust
can mechanically abrade the
cornea before chemical

irritation begins.

H335

May cause respiratory irritation

Control: Use of a fume hood is
non-negotiable during
weighing to prevent mucosal

inflammation.
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Safety Critical Note: Some supplier databases flag related fluorinated cinnamic acids as H301
(Toxic if swallowed). Until specific LD50 data is generated for your batch, adopt the "Danger”

(Toxic) protocol rather than the "Warning" (Harmful) protocol.

Part 3: Handling, Storage, & Stability

The "Keep it Pure / Keep Me Safe" Protocol

Storage Architecture

o Temperature: Store at 2-8°C. While stable at room temperature, cooling retards potential
decarboxylation over long-term storage.

o Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible.

o Container: Amber glass to prevent UV-induced trans-to-cis photo-isomerization.

Operational Handling Protocol

Objective: Weigh 500mg for a coupling reaction without exposure.

e PPE Setup: Nitrile gloves (double-gloved recommended, 0.11mm min thickness), lab coat,
safety glasses with side shields. Latex is insufficient for halogenated aromatics.

» Static Control: Use an anti-static gun on the weighing boat. Cinnamic acid derivatives are
prone to static charge, causing "flying powder" hazards.

o Transfer: Use a chemically resistant spatula (stainless steel or PTFE). Do not use nickel
spatulas (potential corrosion/contamination).

» Dissolution: Dissolve immediately in the reaction solvent (e.g., DMF, DCM) within the hood to
lock down the dust hazard.
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Safe Handling Decision Logic (DOT Visualization)

Figure 2: Operational Decision Tree for Handling & Exposure Control
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Caption: Logic flow for mitigating dust inhalation and dermal absorption risks during routine
handling.

Part 4: Emergency Response & Disposal
Self-Validating Safety Systems
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First Aid Mechanisms

o Eye Contact: Flush for 15 minutes. Validation: Use pH paper on the tear duct fluid after
flushing. Continue irrigation until pH is neutral (7.0).

o Skin Contact: Wash with soap and water.[3] Do not use alcohol (ethanol/methanol), as this
increases the solubility of the compound and drives it deeper into the dermis.

Spill Management (The "Neutralization Check" Protocol)

In the event of a powder spill (>19):

Isolate: Evacuate the immediate area (3-meter radius).

Wet: Gently mist the powder with water (to prevent dust) or cover with wet paper towels.

Neutralize: Apply Sodium Bicarbonate (NaHCOs) solution.

Validate: Test the slurry with pH paper. It must read pH 6-8 before collection.

Collect: Scoop into a hazardous waste container labeled "Halogenated Organic Solids."

Disposal Considerations

» Do not mix with strong oxidizers (e.g., Nitric Acid) in the waste stream.

« Incineration: Must be performed at a facility equipped with scrubbers. Burning
chlorinated/fluorinated compounds releases HCI and HF gases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Strategic Safety & Handling Protocol: 3-Chloro-4-
fluorocinnamic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2496286#safety-data-sheet-sds-for-3-chloro-4-
fluorocinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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